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Sculponeatin O Sculponeatin O
Brand Name: Vulcanchem
CAS No.: 1169806-00-1
VCID: VC0197896
InChI: InChI=1S/C28H40O4/c1-25(2)12-7-13-26(3)21-11-10-20-16-27(21,23(29)15-22(25)26)17-28(20,31)18-32-24(30)14-19-8-5-4-6-9-19/h4-6,8-9,20-23,29,31H,7,10-18H2,1-3H3/t20-,21+,22-,23+,26+,27-,28+/m1/s1
SMILES: CC1(CCCC2(C1CC(C34C2CCC(C3)C(C4)(COC(=O)CC5=CC=CC=C5)O)O)C)C
Molecular Formula: C28H40O4
Molecular Weight:

Sculponeatin O

CAS No.: 1169806-00-1

Reference Standards

VCID: VC0197896

Molecular Formula: C28H40O4

Molecular Weight:

Sculponeatin O - 1169806-00-1

CAS No. 1169806-00-1
Product Name Sculponeatin O
Molecular Formula C28H40O4
IUPAC Name [(1R,2S,4R,9R,10S,13R,14R)-2,14-dihydroxy-5,5,9-trimethyl-14-tetracyclo[11.2.1.01,10.04,9]hexadecanyl]methyl 2-phenylacetate
Standard InChI InChI=1S/C28H40O4/c1-25(2)12-7-13-26(3)21-11-10-20-16-27(21,23(29)15-22(25)26)17-28(20,31)18-32-24(30)14-19-8-5-4-6-9-19/h4-6,8-9,20-23,29,31H,7,10-18H2,1-3H3/t20-,21+,22-,23+,26+,27-,28+/m1/s1
SMILES CC1(CCCC2(C1CC(C34C2CCC(C3)C(C4)(COC(=O)CC5=CC=CC=C5)O)O)C)C
Appearance Cryst.
PubChem Compound 42643169
Last Modified Nov 17 2021
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